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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Executive Summary

2-Morpholinecarboxamide hydrochloride (CAS 100557-07-1 / 1185296-76-7 for HCI salts) is
a critical scaffold in medicinal chemistry, serving as a hydrophilic building block for prokineticin
receptor antagonists and other neurological therapeutics. Its high polarity and potential for
hygroscopicity present specific purification challenges. This guide moves beyond generic
"wash and dry" instructions, providing a rigorous, evidence-based framework for isolating high-
purity (>98%) material suitable for GMP-adjacent applications.

Key Challenges Addressed:
+ Removal of unreacted morpholine-2-carboxylic acid (hydrolysis byproduct).
« Elimination of inorganic salts trapped during acidification.

e Management of "oiling out" phenomena during crystallization.
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Chemical Profile & Impurity Analysis

Before selecting a purification strategy, the crude material must be assessed. The molecule

contains a basic secondary amine (morpholine ring) and a neutral amide. The hydrochloride

salt forms at the morpholine nitrogen.

Property

Specification

Implication for Purification

Molecular Formula

CsH10N202[1] - HCI

Salt formation increases water

solubility significantly.

Strong acid required for salt

pKa (Conjugate Acid) ~8.4 (Morpholine N) formation; stable in acidic
media.
High: Water, Methanol, o )
Recrystallization requires polar
N DMSOModerate: EthanolLow: ) )
Solubility protic solvents; antisolvents

Acetone, Ethyl Acetate, Ether,
Hexanes

must be non-polar.

Common Impurities

1. Morpholine-2-carboxylic acid
(Hydrolysis)2. Inorganic salts
(NaCI/KCl)3. Oligomers

(Amide coupling side-products)

Aqueous solubility of impurities
#1 and #2 overlaps with the
product, requiring organic

solvent modulation.

Decision Logic: Selecting the Purification Route

Do not apply a "one-size-fits-all* approach. Use the following logic to determine the optimal

workflow based on your crude material's state.
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Crude 2-Morpholinecarboxamide HCI

Physical State?

Solid / Powder

QOil / Gum

Purity (HPLC/NMR)?

Desalting

Bulk Cleanup Induce Crystallization

< 90% Purity

High Inorganic Salt Content (Organic Impurities)

> 90% Purity

Protocol B:
Trituration (EtOAc/Ether)

Protocol C:

lon Exchange / Prep HPLC

If purity improves >90%

Protocol A:

Recrystallization (EtOH/MeOH)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate purification methodology.
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Protocol A: Recrystallization (The Gold Standard)

Objective: Removal of trace organic impurities and hydrolysis byproducts. Mechanism:
Differential solubility in hot vs. cold ethanol. The amide functionality can form strong hydrogen
bonds, making the lattice energy high; however, the HCI salt disrupts this, requiring a polar
alcohol.

Reagents
e Solvent: Absolute Ethanol (200 proof) or Methanol (HPLC Grade).

e Anti-solvent: Diethyl Ether or MTBE (Methyl tert-butyl ether).

» Equipment: Round-bottom flask, reflux condenser, oil bath, vacuum filtration setup.

Step-by-Step Procedure

e Dissolution:

Place crude solid in a round-bottom flask.

[¢]

[e]

Add Absolute Ethanol (approx. 10 mL per gram of crude).

[e]

Heat to reflux (78°C).

o

Note: If the solid does not dissolve completely after 15 minutes of reflux, add Methanol
dropwise until a clear solution is obtained. The morpholine salt is more soluble in MeOH.

e Hot Filtration (Optional but Recommended):

o If insoluble particulates (dust, inorganic salts) remain, filter the hot solution rapidly through
a pre-warmed glass frit or Celite pad.

o Crystallization:

o Allow the solution to cool slowly to room temperature (20-25°C) over 2 hours. Do not
shock cool, as this traps impurities.

o If no crystals form, add the Anti-solvent (Et20) dropwise until a faint turbidity persists.
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o Transfer to a fridge (4°C) for 12 hours.

e Isolation:
o Filter the white crystalline solid under vacuum.
o Wash: Wash the cake immediately with cold Ethanol/Ether (1:1 mixture).

o Drying: Dry in a vacuum oven at 40°C for 6 hours. Caution: Overheating (>60°C) may
induce amide hydrolysis or discoloration.

Protocol B: Trituration (Reslurry)

Obijective: "Crashing out" the product from an oily crude or removing non-polar organic
impurities (e.g., unreacted esters) from the solid surface. Context: This is often the first step if
the synthesis yields a sticky gum.

Step-by-Step Procedure

e Preparation:
o Place the oily crude or impure solid in a flask.
» Solvent Addition:

o Add Ethyl Acetate or Acetone (10-15 mL per gram). These solvents typically dissolve
organic impurities but not the hydrochloride salt.

e Agitation:
o Vigorously stir or sonicate the mixture for 30-60 minutes at room temperature.

o Observation: The oil should harden into a suspendable solid as the organic impurities are
extracted into the solvent.

o Filtration:

o Filter the suspension.[2]
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o Discard the filtrate (contains impurities).

o Analyze the solid.[3] If purity is sufficient, stop. If not, proceed to Protocol A.

Protocol C: Preparative HPLC (High
Purity/Desalting)

Objective: Isolation of >99% pure material or removal of excess inorganic salts (NaCl) that co-
precipitated. Column Selection: Standard C18 columns often fail to retain this polar salt. Use
HILIC (Hydrophilic Interaction Liquid Chromatography) or a Polar-Embedded C18.

Chromatographic Conditions

Parameter Setting Rationale

Retains polar amines/amides

Column Amide-C18 or HILIC Silica
better than standard C18.
) ) ) Acidic pH maintains the
Mobile Phase A Water + 0.1% Formic Acid
protonated salt form.
Mobile Phase B Acetonitrile Standard organic modifier.
) ) Compound is very polar; early
Gradient 0% B to 30% B over 20 min o
elution is expected.
Detection Uv @ 210 nm Amide bond absorption.
Workup:

e Pool fractions.

e Lyophilize (Freeze-dry) rather than rotary evaporate to prevent thermal degradation and
ensure a fluffy powder. Note: Lyophilization with HCI present requires a corrosion-resistant

system.

Analytical Validation

Trust but verify. Ensure the purified product meets the following criteria.
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e 'H NMR (D20 or DMSO-ds):

o Check for the disappearance of ethyl/methyl ester signals (from starting material) around
3.7-4.2 ppm.

o Confirm the integration of the morpholine ring protons (approx. 2.8—4.0 ppm).
o Chloride Content (Titration):

o Perform a silver nitrate (AgNOs) titration to confirm the stoichiometry of the salt (Mono-HCI
vs. free base).

o Target: 1 eq. of Chloride per mole of amide.
e HPLC Purity:
o Target >98% area under the curve (AUC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Morpholine-2-carboxamide Dihydrochloride|RUO [benchchem.com]

e 2. Oxovanadium(V)-Catalyzed Synthesis of Ureas from Disilylamines and Carbon Dioxide
under Ambient Pressure - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/
https://www.rochester.edu/
https://www.benchchem.com/product/b1421197?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1426329
https://pmc.ncbi.nlm.nih.gov/articles/PMC8973124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8973124/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 3. WO2008119685A2 - Oxazolidine and morpholine carboxamide derivatives as p2x7
modulators - Google Patents [patents.google.com]

» To cite this document: BenchChem. [Advanced Purification Protocols for 2-
Morpholinecarboxamide Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421197/docs#advanced-purification-protocols-for-2-
morpholinecarboxamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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